Cas no 2930-79-2 (3-carboxymethylhistidine)

• Product Name: 3-carboxymethylhistidine
• CAS No: 2930-79-2
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 915464
• PubChem ID: 151052
• Update Time: 2025-04-19

3-carboxymethylhistidine Chemical and Physical Properties

Names and Identifiers

• 3-carboxymethylhistidine
• (2S)-2-amino-3-[3-(carboxymethyl)imidazol-4-yl]propanoic acid
• 3‐CARBOXYMETHYLHISTIDINE
• 1-Carboxymethyl-5-histidin
• 3-carboxymethyl-histidine
• DTXSID80183547
• 2930-79-2
• 3-(Carboxymethyl)histidine
• L-Histidine, 3-(carboxymethyl)-

• Inchi： 1S/C8H11N3O4/c9-6(8(14)15)1-5-2-10-4-11(5)3-7(12)13/h2,4,6H,1,3,9H2,(H,12,13)(H,14,15)/t6-/m0/s1
• InChI Key： CHEAAAHBJYHHLA-LURJTMIESA-N
• SMILES： OC([C@H](CC1=CN=CN1CC(=O)O)N)=O

Computed Properties

• Exact Mass: 213.07500
• Monoisotopic Mass: 213.074956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• XLogP3: -3.6

Experimental Properties

• PSA: 118.44000
• LogP: -0.37760